REACTION_CXSMILES
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[CH3:1]C(C)([O-])C.[K+].[Cl:7][C:8]1[CH:9]=[C:10]([C:15](=O)[CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19])[CH:11]=[CH:12][C:13]=1[Cl:14].O>[Br-].C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1C=CC=CC=1>[Cl:7][C:8]1[CH:9]=[C:10]([C:15](=[CH2:1])[CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19])[CH:11]=[CH:12][C:13]=1[Cl:14] |f:0.1,4.5|
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)C(CCC(=O)OC)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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1.75 g
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Type
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catalyst
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Smiles
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[Br-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 6 hours under a nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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the resulting solution was added to the reaction mixture
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Type
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STIRRING
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Details
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The mixture was then stirred for 1 hour
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Duration
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1 h
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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EXTRACTION
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Details
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The organic extract
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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the solvent was removed by distillation under reduced pressure
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Type
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CUSTOM
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Details
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The resulting residue was purified by silica gel column chromatography
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Type
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WASH
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Details
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a gradient elution method
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Reaction Time |
6 h |
Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1Cl)C(CCC(=O)OC)=C
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Type | Value | Analysis |
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AMOUNT: MASS | 4.2 g | |
YIELD: CALCULATEDPERCENTYIELD | 49.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |